Cas no 62821-19-6 (Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid)
62821-19-6 structure
Product Name:Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid
CAS No:62821-19-6
MF:C11H16O4
MW:212.242343902588
CID:430443
PubChem ID:71382466
Update Time:2025-04-19
Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid
- 62821-19-6
- DTXSID60804844
-
- Inchi: 1S/C11H16O4/c12-9(13)11(10(14)15)6-7-2-1-3-8(11)5-4-7/h7-8H,1-6H2,(H,12,13)(H,14,15)
- InChI Key: BIKVBDHGBDPJPO-UHFFFAOYSA-N
- SMILES: OC(C1(C(=O)O)CC2CCCC1CC2)=O
Computed Properties
- Exact Mass: 212.10488
- Monoisotopic Mass: 212.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
62821-19-6 (Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid) Related Products
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